Cas no 1000415-61-1 (S-acetyl-PEG5-alcohol)

S-acetyl-PEG5-alcohol is a versatile compound featuring a polyethylene glycol (PEG) chain conjugated with an S-acetyl group. Its key advantages include increased hydrophilicity and reduced protein aggregation, making it suitable for drug delivery and bioconjugation applications. The PEG chain enhances stability and biocompatibility, while the S-acetyl group provides improved solubility and stability in aqueous solutions.

S-acetyl-PEG5-alcohol structure

Product Name:S-acetyl-PEG5-alcohol

CAS No:1000415-61-1

MF:C₁₂H₂₄O₆S

MW:296.380363464355

CID:4558474

PubChem ID:58879706

Update Time:2025-10-18

S-acetyl-PEG5-alcohol Chemical and Physical Properties

Names and Identifiers

- S-acetyl-PEG5-alcohol
- DA-67367
- AKOS040756404
- 1-hydroxy-3,6,9,12-tetraoxa-15-thiaheptadecan-16-one
- 1000415-61-1
- S-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethyl] ethanethioate
- CS-0167780
- SCHEMBL13301154
- HY-138748
- Inchi： 1S/C12H24O6S/c1-12(14)19-11-10-18-9-8-17-7-6-16-5-4-15-3-2-13/h13H,2-11H2,1H3
- InChI Key： QJGLHDQKAASANO-UHFFFAOYSA-N
- SMILES： S(C(C)=O)CCOCCOCCOCCOCCO

Computed Properties

Exact Mass: 296.12935965g/mol
Monoisotopic Mass: 296.12935965g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 15
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 99.5

S-acetyl-PEG5-alcohol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHT-3-250mg	AcS-PEG5-OH	1000415-61-1	>98.00%	250mg	¥1400.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHT-3-500mg	AcS-PEG5-OH	1000415-61-1	>98.00%	500mg	¥2100.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHT-3-1g	AcS-PEG5-OH	1000415-61-1	>98.00%	1g	¥3150.0	2023-09-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S936277-100mg	S-acetyl-PEG5-alcohol	1000415-61-1	≥95%	100mg	￥1,440.00	2022-08-31